Cas no 1219979-93-7 (3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride)

3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride is a piperidine-derived organic compound featuring a cyclohexylethoxyethyl substituent, which enhances its lipophilicity and potential bioavailability. The hydrochloride salt form improves solubility and stability, making it suitable for pharmaceutical and research applications. Its structural characteristics suggest utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. The cyclohexyl moiety may contribute to conformational rigidity, potentially influencing binding affinity in drug design. This compound is typically handled under controlled conditions due to its reactive functional groups. Analytical methods such as HPLC and NMR confirm its high purity, ensuring reliability for experimental use.
3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride structure
1219979-93-7 structure
Product Name:3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride
CAS No:1219979-93-7
MF:C15H30ClNO
MW:275.857803821564
CID:4687528
Update Time:2025-05-20

3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(2-Cyclohexylethoxy)ethyl]piperidine hydrochloride
    • 3-[2-(2-Cyclohexylethoxy)ethyl]piperidinehydrochloride
    • 3-(2-(2-Cyclohexylethoxy)ethyl)piperidine hydrochloride
    • 3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride
    • Inchi: 1S/C15H29NO.ClH/c1-2-5-14(6-3-1)8-11-17-12-9-15-7-4-10-16-13-15;/h14-16H,1-13H2;1H
    • InChI Key: UHUMFPFNUVXFQF-UHFFFAOYSA-N
    • SMILES: Cl.O(CCC1CNCCC1)CCC1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Topological Polar Surface Area: 21.3

3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride Pricemore >>

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3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride Related Literature

Additional information on 3-2-(2-Cyclohexylethoxy)ethylpiperidinehydrochloride

3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride: A Comprehensive Overview

3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride (CAS No. 1219979-93-7) is a complex organic compound with significant potential in various scientific and industrial applications. This compound, often referred to as compound 1219979-93-7, has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in drug development, particularly in the field of central nervous system (CNS) disorders, where it exhibits potential as a modulator of key neurotransmitter systems.

The chemical structure of 3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride is characterized by a piperidine ring, which is a six-membered cyclic amine, and a cyclohexyl group attached via an ethoxy linkage. This configuration contributes to its lipophilic properties, enhancing its ability to cross biological membranes. The hydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for various experimental and therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compound 1219979-93-7 with greater accuracy. These studies suggest that the compound has favorable absorption and distribution characteristics, which are critical for its efficacy as a drug candidate. Additionally, in vitro assays have demonstrated its ability to inhibit specific enzymes involved in neurotransmitter metabolism, further underscoring its potential therapeutic applications.

The synthesis of 3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization with the cyclohexyl group. Optimization of reaction conditions has been essential to achieving high yields and ensuring the purity of the final product.

One of the most exciting developments related to compound 1219979-93-7 is its potential application in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can modulate cholinergic pathways, which are critical for cognitive function. Furthermore, its ability to penetrate the blood-brain barrier makes it a promising candidate for CNS-targeted therapies.

In conclusion, 3-2-(2-Cyclohexylethoxy)ethylpiperidine hydrochloride (CAS No. 1219979-93-7) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to unravel its full potential, this compound holds the promise of contributing to innovative treatments for a wide range of medical conditions.

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